Cas no 1396636-96-6 (N-cyclopropyl-2-4-(2-phenylbutanamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-cyclopropyl-2-4-(2-phenylbutanamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396636-96-6
• MF: C₂₁H₂₂N₆O₂
• MW: 390.438383579254
• CID: 6207976
• PubChem ID: 71792281
• Update Time: 2025-08-05

N-cyclopropyl-2-4-(2-phenylbutanamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-4-(2-phenylbutanamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024542382
• 1396636-96-6
• VU0539692-1
• N-cyclopropyl-2-(4-(2-phenylbutanamido)phenyl)-2H-tetrazole-5-carboxamide
• N-cyclopropyl-2-[4-(2-phenylbutanamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• N-cyclopropyl-2-[4-(2-phenylbutanoylamino)phenyl]tetrazole-5-carboxamide
• F6242-0756

• Inchi： 1S/C21H22N6O2/c1-2-18(14-6-4-3-5-7-14)20(28)22-16-10-12-17(13-11-16)27-25-19(24-26-27)21(29)23-15-8-9-15/h3-7,10-13,15,18H,2,8-9H2,1H3,(H,22,28)(H,23,29)
• InChI Key： WHCADRGDUQPPJK-UHFFFAOYSA-N
• SMILES： O=C(C1N=NN(C2C=CC(=CC=2)NC(C(C2C=CC=CC=2)CC)=O)N=1)NC1CC1

Computed Properties

• Exact Mass: 390.18042397g/mol
• Monoisotopic Mass: 390.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-cyclopropyl-2-4-(2-phenylbutanamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Overview of N-cyclopropyl-2-4-(2-phenylbutanamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396636-96-6)

The compound N-cyclopropyl-2-4-(2-phenylbutanamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396636-96-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the tetrazole ring and cyclopropyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like N-cyclopropyl-2-4-(2-phenylbutanamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has surged, driven by the need for innovative therapeutics. The tetrazole group, in particular, is known for its metabolic stability and hydrogen-bonding capabilities, which are critical for drug design. This compound's CAS No. 1396636-96-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its synthesis and characterization have been explored in peer-reviewed journals, highlighting its potential in addressing unmet medical needs.

One of the most intriguing aspects of this compound is its structure-activity relationship (SAR). The presence of the phenylbutanamido and carboxamide groups suggests possible interactions with proteins involved in inflammation or cell signaling. This aligns with current trends in precision medicine, where researchers aim to develop targeted therapies with minimal side effects. The cyclopropyl ring, known for its conformational rigidity, may enhance the compound's bioavailability, a key consideration in modern drug development.

From a synthetic chemistry perspective, N-cyclopropyl-2-4-(2-phenylbutanamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide represents a challenging yet rewarding target. Its multi-step synthesis involves advanced techniques such as microwave-assisted reactions and catalyzed coupling, which are topics of high interest in organic chemistry forums. The compound's CAS No. 1396636-96-6 often appears in discussions about green chemistry, as researchers seek eco-friendly methods to produce such complex molecules.

The pharmaceutical industry is also exploring the potential of N-cyclopropyl-2-4-(2-phenylbutanamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide in combinatorial chemistry libraries. These libraries are essential for high-throughput screening, enabling the rapid identification of lead compounds. Given the growing emphasis on AI-driven drug discovery, this compound's structural diversity makes it a valuable asset for machine learning models predicting bioactivity.

In conclusion, N-cyclopropyl-2-4-(2-phenylbutanamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396636-96-6) stands at the intersection of innovation and practicality. Its unique chemical properties and potential applications in drug development and material science make it a subject of ongoing research. As the scientific community continues to unravel its capabilities, this compound is poised to play a pivotal role in advancing molecular medicine and synthetic chemistry.